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Clarification Required: Topic Discrepancy
Identified for CAS 25600-66-2

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

1H,1H,2H,2H,3H,3H-
Compound Name:
Perfluorodecan-1-ol

Cat. No.: B1304132

Dear Researchers, Scientists, and Drug Development Professionals,

In initiating the development of an in-depth technical guide for the compound associated with
CAS number 25600-66-2, a critical discrepancy has been identified that requires your
clarification before proceeding.

The provided CAS number, 25600-66-2, corresponds to the chemical 1H,1H,2H,2H,3H,3H-
Perfluorodecan-1-ol. This is a member of the per- and polyfluoroalkyl substances (PFAS)

family.

However, the request for a technical guide suitable for an audience in drug development and
life sciences research suggests that the intended topic may have been
Polyinosinic:polycytidylic acid (Poly(l:C)). Poly(l:C) is a well-established synthetic analog of
double-stranded RNA used extensively in immunology and cancer research to simulate viral
infections and as a vaccine adjuvant. Poly(l:C) is associated with different CAS numbers, such
as 24939-03-5 and 42424-50-0.

To ensure the final technical guide is accurate and relevant to your needs, please clarify which
of the following topics you would like a comprehensive report on:

e 1H,1H,2H,2H,3H,3H-Perfluorodecan-1-ol (CAS 25600-66-2): A guide focusing on the
chemical properties, synthesis, applications, and toxicological data of this specific fluorinated
compound.

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b1304132?utm_src=pdf-interest
https://www.benchchem.com/product/b1304132?utm_src=pdf-body
https://www.benchchem.com/product/b1304132?utm_src=pdf-body
https://www.benchchem.com/product/b1304132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Polyinosinic:polycytidylic acid (Poly(I:C)): A guide detailing its immunological properties,
mechanism of action through pattern recognition receptors (e.g., TLR3, RIG-I, MDAb),
applications in vaccine and cancer immunotherapy development, and associated
experimental protocols.

Upon receiving your clarification, | will proceed with the creation of the requested in-depth
technical guide, adhering to the specified requirements for scientific integrity, detailed protocols,
and data visualization.

» To cite this document: BenchChem. [Clarification Required: Topic Discrepancy Identified for
CAS 25600-66-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304132#iupac-name-for-cas-25600-66-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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